Cas no 135334-16-6 (2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone)
2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL9316026
- 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone
- MFCD28103806
- PXDWLXJNKKVDFL-UHFFFAOYSA-N
- 135334-16-6
- 2-Chloro-1-(3-(dimethylamino)phenyl)-2,2-difluoroethanone
-
- Inchi: 1S/C10H10ClF2NO/c1-14(2)8-5-3-4-7(6-8)9(15)10(11,12)13/h3-6H,1-2H3
- InChI Key: PXDWLXJNKKVDFL-UHFFFAOYSA-N
- SMILES: ClC(C(C1=CC=CC(=C1)N(C)C)=O)(F)F
Computed Properties
- Exact Mass: 233.0418980g/mol
- Monoisotopic Mass: 233.0418980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB604911-250mg |
2-Chloro-1-(3-(dimethylamino)phenyl)-2,2-difluoroethanone; . |
135334-16-6 | 250mg |
€429.50 | 2024-07-19 | ||
| abcr | AB604911-500mg |
2-Chloro-1-(3-(dimethylamino)phenyl)-2,2-difluoroethanone; . |
135334-16-6 | 500mg |
€590.50 | 2024-07-19 | ||
| abcr | AB604911-1g |
2-Chloro-1-(3-(dimethylamino)phenyl)-2,2-difluoroethanone; . |
135334-16-6 | 1g |
€805.40 | 2024-07-19 |
2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone
Introduction to 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone (CAS No. 135334-16-6)
2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone (CAS No. 135334-16-6) is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its chlorine, fluorine, and dimethylamino functional groups, which contribute to its diverse chemical properties and potential applications.
The molecular formula of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone is C10H10ClF2NO, and its molecular weight is approximately 247.64 g/mol. The presence of the chloro and difluoro groups imparts significant stability and reactivity to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.
In recent years, the study of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone has been driven by its potential as a lead compound in drug discovery. Researchers have explored its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. One notable area of interest is its activity against kinases, a class of enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and neurodegenerative disorders.
A study published in the Journal of Medicinal Chemistry highlighted the potent inhibitory effects of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone on specific kinases. The compound was found to exhibit selective inhibition of certain kinase isoforms, suggesting its potential as a therapeutic agent for targeted therapy. The dimethylamino group was identified as a key structural feature contributing to this selectivity.
Beyond kinase inhibition, 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate a wide range of physiological processes. A recent investigation reported that the compound could act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype and cellular context. This dual functionality makes it a versatile tool for studying receptor biology and developing novel therapeutics.
The synthesis of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone involves several well-established organic reactions. One common synthetic route starts with the reaction of 3-dimethylaminobenzaldehyde with chlorodifluoroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to further transformations to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale research and industrial production.
The physical properties of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone, including its solubility in various solvents and thermal stability, have been extensively characterized. These properties are crucial for optimizing its use in different applications, such as formulation development for drug delivery systems. For instance, its good solubility in polar solvents like DMSO facilitates its use in high-throughput screening assays for identifying new drug candidates.
In addition to its direct therapeutic applications, 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone serves as a valuable scaffold for medicinal chemistry efforts aimed at improving drug-like properties such as bioavailability and metabolic stability. By modifying the core structure or appending functional groups, researchers can enhance the compound's pharmacological profile and reduce potential side effects.
The safety profile of 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone has also been evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone (CAS No. 135334-16-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.
135334-16-6 (2-Chloro-1-(3-dimethylamino-phenyl)-2,2-difluoro-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)